Cas no 5004-46-6 (1-Methylphthalazine)

• Product Name: 1-Methylphthalazine
• CAS No: 5004-46-6
• MF: C₉H₈N₂
• MW: 144.173221588135
• CID: 1083663
• PubChem ID: 589029
• Update Time: 2025-04-20

1-Methylphthalazine Chemical and Physical Properties

Names and Identifiers

• 1-Methylphthalazine
• Phthalazine, 1-methyl-
• 5004-46-6
• DTXSID80343321
• 126438-35-5
• 8,9-di-O-Methyl-urolithin C
• VXDPPGNAYZJZPM-UHFFFAOYSA-N
• SCHEMBL291004
• DB-354584
• 3-Hydroxy-8,9-dimethoxy-6H-dibenzo[b,d]pyran-6-one;

• Inchi： 1S/C9H8N2/c1-7-9-5-3-2-4-8(9)6-10-11-7/h2-6H,1H3
• InChI Key： VXDPPGNAYZJZPM-UHFFFAOYSA-N
• SMILES： N1C(C)=C2C=CC=CC2=CN=1

Computed Properties

• Exact Mass: 144.06884
• Monoisotopic Mass: 144.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78